Cas no 946237-33-8 (3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide)

• Product Name: 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide
• CAS No: 946237-33-8
• MF: C₁₅H₂₃NO₄S
• MW: 313.412423372269
• CID: 6130050
• PubChem ID: 16884132
• Update Time: 2025-06-12

3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide
• 3-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-ethylpropane-1-sulfonamide
• 1-Propanesulfonamide, 3-[(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy]-N-ethyl-
• 3-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-ethylpropane-1-sulfonamide
• 3-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-ethylpropane-1-sulfonamide
• F5012-0029
• 946237-33-8
• AKOS024488639

• Inchi： 1S/C15H23NO4S/c1-4-16-21(17,18)10-6-9-19-13-8-5-7-12-11-15(2,3)20-14(12)13/h5,7-8,16H,4,6,9-11H2,1-3H3
• InChI Key： BYZSPTKGESQSSA-UHFFFAOYSA-N
• SMILES： C(S(NCC)(=O)=O)CCOC1=C2OC(C)(C)CC2=CC=C1

Computed Properties

• Exact Mass: 313.13477939g/mol
• Monoisotopic Mass: 313.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3(Predicted)
• Boiling Point: 456.4±55.0 °C(Predicted)
• pka: 11.42±0.40(Predicted)

Additional information on 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide

Introduction to 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide (CAS No. 946237-33-8)

3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide (CAS No. 946237-33-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural motif that includes a benzofuran ring and an ethylsulfonamide group. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for various pharmaceutical applications.

The chemical structure of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide is characterized by its complex arrangement of atoms. The benzofuran ring, a heterocyclic aromatic compound, provides the molecule with stability and contributes to its pharmacological properties. The ethylsulfonamide group, on the other hand, is known for its ability to modulate biological processes and enhance the compound's solubility and bioavailability.

Recent studies have explored the potential of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models. These results highlight its potential as a novel therapeutic agent for managing chronic inflammatory conditions and pain.

The pharmacokinetic profile of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. This characteristic makes it an attractive candidate for central nervous system (CNS) disorders.

The safety profile of 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-ethylpropane-1-sulfonamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

In conclusion, 3-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yloxy)-N-Ethylpropane-Sulfonamide (CAS No. 946237–33–8) represents a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders, inflammatory conditions, and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.